Cas no 2418682-95-6 (N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide)
N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26683430
- 2418682-95-6
- Z1786734950
- N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide
- N-(1-cyanocyclobutyl)-2-{[(1-hydroxycycloheptyl)methyl](methyl)amino}acetamide
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- Inchi: 1S/C16H27N3O2/c1-19(13-16(21)9-4-2-3-5-10-16)11-14(20)18-15(12-17)7-6-8-15/h21H,2-11,13H2,1H3,(H,18,20)
- InChI Key: BZURLFBYRXFDIS-UHFFFAOYSA-N
- SMILES: OC1(CN(C)CC(NC2(C#N)CCC2)=O)CCCCCC1
Computed Properties
- Exact Mass: 293.21032711g/mol
- Monoisotopic Mass: 293.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 76.4Ų
N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683430-0.05g |
N-(1-cyanocyclobutyl)-2-{[(1-hydroxycycloheptyl)methyl](methyl)amino}acetamide |
2418682-95-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide
Professional Introduction to N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide (CAS No. 2418682-95-6)
N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2418682-95-6, represents a fascinating example of the intricate molecular architecture that modern drug design often employs. The structure of this molecule, featuring a N-(1-cyanocyclobutyl) moiety and a 2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide backbone, suggests potential applications in the development of novel therapeutic agents.
The significance of this compound lies in its unique structural features, which may contribute to its pharmacological properties. The presence of a cyano group in the cyclobutyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. Additionally, the hydroxyl group in the cycloheptyl chain adds another layer of functionality, allowing for further derivatization and customization.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. The N-(1-cyanocyclobutyl) and 2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide components of this compound may play a crucial role in achieving such selectivity. For instance, the cycloalkyl groups can help to stabilize the molecule in vivo, while the amine functionalities provide opportunities for hydrogen bonding interactions with biological receptors.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of complex molecules with greater accuracy. These tools have been instrumental in evaluating the potential of N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide as a lead compound for drug discovery. Studies using molecular docking simulations suggest that this compound may exhibit strong binding to specific protein targets, making it a promising candidate for further investigation.
The synthesis of such intricate molecules often presents significant challenges due to their complex stereochemistry. However, recent innovations in synthetic methodologies have made it possible to construct these molecules with high efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in building the cycloalkyl moieties found in this compound.
The potential applications of N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology, where precise molecular architecture is often essential for achieving desired properties. For example, this compound could be used to develop novel polymers or coatings with tailored functionalities.
As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide are likely to play an increasingly important role in drug discovery and development. The ability to design molecules with specific pharmacological properties is crucial for addressing unmet medical needs and improving patient outcomes. This compound exemplifies the innovative approaches that are being employed to achieve these goals.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its synthetic routes and exploring its biological activity. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, we can accelerate the development of novel compounds like N-(1-Cyanocyclobutyl)-2-[(1-hydroxycycloheptyl)methyl-methylamino]acetamide.
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